Cas no 2138012-79-8 (5-amino-4-methyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-4-methyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 2138012-79-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5933913
• PubChem ID: 165855481
• Update Time: 2025-06-08

5-amino-4-methyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-methyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one
• 2138012-79-8
• EN300-1105523

• Inchi： 1S/C9H14N2O/c1-6(2)11-5-8(10)7(3)4-9(11)12/h4-6H,10H2,1-3H3
• InChI Key： UPQIJWXSFMOHTD-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C(=CN1C(C)C)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-4-methyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one

Introduction to 5-amino-4-methyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 2138012-79-8) and Its Emerging Applications in Chemical Biology

The compound 5-amino-4-methyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one, identified by its CAS number 2138012-79-8, represents a significant advancement in the field of chemical biology. This heterocyclic molecule, characterized by its dihydropyridine core and functional groups, has garnered considerable attention due to its versatile structural framework and potential biological activities. The dihydropyridine scaffold is particularly noteworthy, as it is a well-established motif in medicinal chemistry, often employed in the development of pharmaceuticals targeting cardiovascular and neurological disorders.

Recent research has highlighted the structural and functional diversity of dihydropyridines, emphasizing their role as key intermediates in the synthesis of bioactive molecules. The presence of an amino group at the 5-position and a methyl substituent at the 4-position, along with an isopropyl group at the 1-position, endows this compound with unique chemical properties that make it a promising candidate for further exploration. The dihydropyridinone moiety further enhances its reactivity, allowing for diverse modifications that can fine-tune its biological profile.

In the realm of drug discovery, 5-amino-4-methyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. The compound's structural features enable it to modulate these targets in ways that could lead to treatments for conditions such as hypertension, diabetes, and inflammation.

One particularly intriguing aspect of this molecule is its potential application in the design of kinase inhibitors. Dihydropyridines are known to exhibit inhibitory activity against certain kinases, which are critical enzymes in cellular signaling pathways. The amino and methyl substituents in 5-amino-4-methyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one contribute to its ability to bind to kinase active sites, potentially disrupting aberrant signaling cascades associated with diseases such as cancer. Preliminary computational studies have suggested that this compound may exhibit high affinity for specific kinase isoforms, making it a valuable scaffold for structure-based drug design.

The synthesis of 5-amino-4-methyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one has also been optimized to enhance yield and purity. Modern synthetic methodologies have enabled chemists to construct this complex molecule with remarkable precision, utilizing techniques such as multi-step organic synthesis and catalytic transformations. These advancements have not only improved the accessibility of the compound but also opened avenues for further derivatization and functionalization.

From a pharmacological perspective, the pharmacokinetic properties of 5-amino-4-methyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one are of great interest. Its molecular structure suggests potential for favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. This is crucial for developing compounds that can reach therapeutic levels efficiently while minimizing side effects. Investigational studies are ongoing to evaluate its bioavailability and metabolic stability under various conditions.

The role of computational chemistry in understanding the behavior of 5-amino-4-methyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one cannot be overstated. Advanced modeling techniques have allowed researchers to predict how this compound interacts with biological targets at an atomic level. These insights are invaluable for guiding experimental efforts and optimizing drug candidates before they enter clinical trials. Additionally, machine learning algorithms have been employed to identify novel derivatives with enhanced potency or selectivity.

In conclusion,5-amino-4-methyl-1-(propan--2--yl)--1,,2--dihydropyridin--,22--one (CAS No. 213801--79--8) stands out as a promising entity in chemical biology with significant implications for drug discovery and development. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation into treating various diseases. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in advancing therapeutic strategies across multiple medical disciplines.